Quaternium 18-hectorite

• IUPAC Name: lithium;magnesium;sodium;1,3,5,7-tetraoxido-2,4,6,8,9,10-hexaoxa-1,3,5,7-tetrasilatricyclo[5.1.1.13,5]decane;hydroxide
• InChI: InChI=1S/Li.Mg.Na.O10Si4.H2O/c;;;1-11-5-12(2,6-11)10-14(4)7-13(3,8-14)9-11;/h;;;;1H2/q+1;+2;+1;-4;/p-1
• InChI Key: RMTHHIHNJMQBBK-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[OH-].[O-][Si]12O[Si](O1)(O[Si]3(O[Si](O3)(O2)[O-])[O-])[O-].[Na+].[Mg+2]
• Molecular Formula: HLiMgNaO11Si4-
• DSSTOX Substance ID: DTXSID301027430
• Molecular Weight: 343.6 g/mol
• CAS RN: 12001-31-9

Description

Quaternium-18 Hectorite is a mixture of quaternary ammonium chloride salts made from fatty acids of tallow. It is an organic modified clay compound that is the reaction product of clays, bentonite or hectorite, and Quaternium-18. It is used in cosmetics and personal care products, including lipstick, face makeup, eye shadows, rouge, mascara, skin gels, skin creams, skin lotions, hair care products, and other personal cleanliness products.

Synthesis Analysis

Quaternium-18 is produced by hydrolysis, ammonolysis, and hydrogenation of tallow. Quaternization is completed by alkylation with CH2Cl2. Quaternium-18 Hectorite and Quaternium-18 Bentonite are the ion exchange addition products of Quaternium-18 and Hectorite or Bentonite clays, respectively. The production of these two ingredients is described in U.S. Patent No. 2,531,427.

Molecular Structure Analysis

Quaternium-18 is a mixture of quaternary ammonium chloride salts conforming to the general formula. Quaternium-18 is predominantly (90-100%) a dimethyl, ditallow quaternary nitrogen compound. From 0-5% trimethyl monotallow ammonium chloride, or monomethyl tritallow ammonium chloride may also be present.

Chemical Reactions Analysis

Quaternium-18 Hectorite and Quaternium-18 Bentonite are the reaction products of Quaternium-18 with clays. These compounds are poorly absorbed through the skin.

Physical And Chemical Properties Analysis

Quaternium-18 exhibits hydrophilic properties due to its polar nature. It appears as a paste-like substance and is soluble in both water and isopropyl alcohol. Quaternium-18 Hectorite and Bentonite have a gel-like consistency that becomes more fluid when the gel is disturbed.

Scientific Research Applications

• Safety and Cosmetic Applications :

  • Quaternium-18 Hectorite is a reaction product of Quaternium-18 with clays, exhibiting little systemic toxic effects and is safe as a cosmetic ingredient in current practices and concentrations. It's minimally irritating to the skin and not a sensitizing agent. It also lacks adverse phototoxic or photoallergic effects (International Journal of Toxicology, 1982).
  • A subsequent review confirmed the safety of Quaternium-18 Hectorite in cosmetics, aligning with previous conclusions (International Journal of Toxicology, 2003).

• Properties as Clay Mineral :

  • Hectorite, including Quaternium-18 Hectorite, is a trioctahedral clay mineral noted for its cation exchange capacity, surface reactivity, and adsorption properties. Its aqueous dispersion exhibits unique rheological and thixotropic properties. Hectorite can be modified for specific applications, like ion exchange, intercalation, and adsorption processes (Applied Clay Science, 2019).

• Industrial and Environmental Applications :

  • Quaternium-18 Hectorite has been studied for its role in triphase catalysis, showing enhanced catalytic activity and easy recovery post-reaction (Scientia Iranica, 2007).
  • It is effective in preventing or reducing allergic contact dermatitis caused by poison ivy and poison oak, as shown in clinical studies (Journal of the American Academy of Dermatology, 1995).
  • Hectorite-based nanocomposites have applications in various fields due to their improved material properties, including high storage modulus, increased tensile and flexural properties, decreased gas permeability and flammability, and enhanced biodegradability rates in biodegradable polymers (Progress in Polymer Science, 2003).

Mechanism of Action

Quaternium-18 functions as an antistatic agent. Quaternium-18 Bentonite and Quaternium-18 Hectorite help to distribute or suspend an insoluble solid in a liquid. When used in the formulation of lotions and creams, these ingredients help to keep the product from separating into its oil and liquid components.